Cas no 922051-24-9 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide)

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide structure

922051-24-9 structure

Product Name:N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide

CAS No:922051-24-9

MF:C₂₀H₂₄N₂O₅S

MW:404.479964256287

CID:6352132

PubChem ID:40957364

Update Time:2024-01-05

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
- AKOS024637541
- N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide
- N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide
- F2296-0534
- 922051-24-9
- Inchi： 1S/C20H24N2O5S/c1-12-8-17(26-5)18(9-13(12)2)28(24,25)22-14-6-7-15-16(10-14)27-11-20(3,4)19(23)21-15/h6-10,22H,11H2,1-5H3,(H,21,23)
- InChI Key： XEZNIRDDLSFWIX-UHFFFAOYSA-N
- SMILES： S(C1C=C(C)C(C)=CC=1OC)(NC1C=CC2=C(C=1)OCC(C)(C)C(N2)=O)(=O)=O

Computed Properties

Exact Mass: 404.14059304g/mol
Monoisotopic Mass: 404.14059304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 675
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 102Å²

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide Pricemore >>

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